Cas no 1991-87-3 (4-Methyl-L-phenylalanine)
4-Methyl-L-phenylalanine Properties
Names and Identifiers
-
- H-p-Me-Phe-OH
- L-4-Methylphe
- 4-Methylphenyl-L-alanine
- 4-Methyl-L-phenylalanine
- H-Phe(4-Me)-OH
- L-4-Me-Phe-O
- (2S)-2-amino-3-(4-methylphenyl)propanoic acid
- (S)-2-amino-3-(4-methylphenyl)propionic acid
- (S)-2-amino-3-(p-tolyl)propanoic acid
- 4-(fluoromethyl)-L-phenylalanine
- 4-METHYL-L-PHE-OH
- H-L-Phe(4-Me)-OH
- H-P-ME-PHENYLALANINE
- L-4-Me-Phe-OH
- L-4-Methyl-phe-OH
- RARECHEM BK PT 0067
- L-Phe(4-Me)-OH
- H-Phe(4-Me)-OH·HCl
- L-4-Methylphenylalanine
- 4-Methylphenylalanine
- Phenylalanine, 4-methyl-
- H-p-Me-D-Phe-OH
- (S)-2-amino-3-p-tolylpropanoic acid
- (2S)-2-amino-3-(p-tolyl)propanoic acid
- P-methylphenylalanine
- 4-Methy-L-Phenylalanine
- (S)-4-Methylphenylalanine
- L-Phenylalanine, 4-methyl-
- SCHE
- AS-14585
- J-300418
- DTXSID20228249
- EN300-267467
- 1991-87-3
- MFCD00038575
- 7758-37-4
- M2743
- CHEMBL1230319
- AM83427
- (S)-2-AMINO-3-P-TOLYL-PROPIONIC ACID
- (2S)-2-azaniumyl-3-(4-methylphenyl)propanoate
- DQLHSFUMICQIMB-VIFPVBQESA-N
- A814071
- Q27454875
- L-4-Methyl Phenylalanine
- F12350
- AC-9926
- CS-0128883
- AKOS012010209
- BCP11552
- SCHEMBL44872
- DB-195862
- +Expand
-
- MFCD00038575
- DQLHSFUMICQIMB-VIFPVBQESA-N
- 1S/C10H13NO2/c1-7-2-4-8(5-3-7)6-9(11)10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)/t9-/m0/s1
- O([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])N([H])[H])=O
Computed Properties
- 179.09500
- 2
- 3
- 3
- 179.095
- 13
- 174
- 0
- 1
- 0
- 0
- 0
- 1
- -1.2
- 63.3
Experimental Properties
- 1.64970
- 63.32000
- 1.568
- 323.5℃ at 760 mmHg
- 270-279°C
- 149.5±24.6 °C
- Sparingly soluble (0.014 g/L) (25°C).
- No data available
- Sparingly soluble (0.014 g/L) (25°C).
- -9.4° (c=1, 1N HCl-H2O)
- 1.2±0.1 g/cm3
4-Methyl-L-phenylalanine Security Information
4-Methyl-L-phenylalanine Customs Data
- 2922499990
-
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
4-Methyl-L-phenylalanine Price
4-Methyl-L-phenylalanine Suppliers
4-Methyl-L-phenylalanine Related Literature
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1. Structural effects of polydispersity in charged colloidal dispersionsBruno D'Aguanno,Rudolph Klein J. Chem. Soc. Faraday Trans. 1991 87 379
-
2. Reactivity of the surface paramagnetic species on polycrystalline ZnO and ZnO supported ruthenium with hydrogen and carbon monoxide: an electron paramagnetic resonance investigationFranca Morazzoni,Roberto Scotti,Nicola Minnaja J. Chem. Soc. Faraday Trans. 1991 87 493
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3. Triplet states of oligomeric axially bridged ruthenium phthalocyaninesDimitra Markovitsi,Michael Hanack,Petra Vermehren J. Chem. Soc. Faraday Trans. 1991 87 455
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4. Effects of water on the phosphorescence spectra of aromatic carbonyl compounds. Part 1.—Dual phosphorescence of benzophenone at 77 K in 2,2 2-trifluoroethanol–waterToshihiro Nakayama,Kazumitsu Sakurai,Kiminori Ushida,Kumao Hamanoue,Akira Otani J. Chem. Soc. Faraday Trans. 1991 87 449
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Hadi Lioe,Richard A. J. O'Hair Org. Biomol. Chem. 2005 3 3618
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6. Kinetics of corrosion of ruthenium dioxide hydrate by CeIV ionsAndrew Mills,Hefin Davies J. Chem. Soc. Faraday Trans. 1991 87 473
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7. Vacancy diffusion in colloidal crystalsGary C. Barker,Malcolm J. Grimson,Peter Richmond J. Chem. Soc. Faraday Trans. 1991 87 391
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8. Thermochemical investigations of associated solutions. Part 14.—Calculation of anthracene–butyl acetate association parameters from measured solubility dataWilliam E. Acree J. Chem. Soc. Faraday Trans. 1991 87 461
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9. Colloidal crystal growthHiroshi Yoshida,Kensaku Ito,Norio Ise J. Chem. Soc. Faraday Trans. 1991 87 371
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10. Properties of concentrated colloidal dispersionsJames W. Goodwin,Ronald H. Ottewill J. Chem. Soc. Faraday Trans. 1991 87 357
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